![molecular formula C9H15NO B5396887 bicyclo[3.3.1]nonan-2-one oxime](/img/structure/B5396887.png)
bicyclo[3.3.1]nonan-2-one oxime
Overview
Description
Bicyclo[3.3.1]nonan-2-one oxime is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. This compound is also known as norbornan-2-one oxime or NBOH. It belongs to the family of oximes and is a white crystalline solid with a melting point of 106-108°C.3.1]nonan-2-one oxime.
Scientific Research Applications
Stereochemistry and Nucleophilic Attack
Bicyclo[3.3.1]nonan-2-one exhibits unique stereochemical properties, particularly in its reactions with bulky nucleophiles like Grignard reagents. A study by Guerriero et al. (1982) showed that it predominantly undergoes axial attack by such reagents, which is atypical for bridged cyclohexanones. This suggests its potential utility in stereochemistry research and in the synthesis of specific stereochemical compounds (Guerriero, Pietra, Cavazza, & Cima, 1982).
Antimicrobial Activity
Research by Parthiban et al. (2009) explored the antimicrobial properties of novel oxime ethers of bicyclic aza/diazabicycles, including bicyclo[3.3.1]nonan-2-one oxime derivatives. These compounds exhibited promising antimicrobial activity against various pathogenic bacteria and fungi, suggesting potential applications in developing new antimicrobial agents (Parthiban, Aridoss, Rathika, Ramkumar, & Kabilan, 2009).
Antioxidant and Antimicrobial Properties
Further exploring its potential in healthcare, a study by Premalatha et al. (2013) synthesized a series of bicyclic oximes, including bicyclo[3.3.1]nonan-2-one oxime derivatives, and assessed their antimicrobial and antioxidant activities. They found that these compounds exhibited significant antibacterial, antifungal, and antioxidant properties, indicating their potential use in pharmaceutical applications (Premalatha, Bhakiaraj, Elavarasan, Chellakili, & Gopalakrishnan, 2013).
Molecular Structure Analysis
Zefirova et al. (2007) conducted a study on the molecular and crystal structures of indole derivatives fused with substituted bicyclo[3.3.1]nonane, which can include bicyclo[3.3.1]nonan-2-one oxime derivatives. This research is vital for understanding the conformational properties of these compounds, which is crucial for their potential applications in material science and molecular engineering (Zefirova, Potekhin, Touchin, Averina, Baranova, Zyk, & Zefirov, 2007).
Synthetic Intermediates
Studies also indicate the utility of bicyclo[3.3.1]nonan-2-one oxime and its derivatives as intermediates in chemical syntheses. For instance, Inouye et al. (1987) used derivatives of bicyclo[3.3.1]nonan-2-one in the preparation of dione derivatives, demonstrating their role as versatile intermediates in organic synthesis (Inouye, Kojima, Owada, & Kakisawa, 1987).
properties
IUPAC Name |
(NE)-N-(2-bicyclo[3.3.1]nonanylidene)hydroxylamine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H15NO/c11-10-9-5-4-7-2-1-3-8(9)6-7/h7-8,11H,1-6H2/b10-9+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JQFMMZYYTWZDBQ-MDZDMXLPSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2CCC(=NO)C(C1)C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CC2CC/C(=N\O)/C(C1)C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H15NO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
153.22 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.